Cas no 1754-88-7 (phosphorane,ethylidenetriphenyl-)
1754-88-7 structure
Product Name:phosphorane,ethylidenetriphenyl-
CAS No:1754-88-7
Molecular Formula:C20H19P
Molecular Weight:290.33866
CID:865619
phosphorane,ethylidenetriphenyl- Properties
Names and Identifiers
-
- phosphorane,ethylidenetriphenyl-
- ethylidene(triphenyl)-λ<sup>5</sup>-phosphane
-
Computed Properties
- Exact Mass: 290.12257
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 3
- Monoisotopic Mass: 290.122
- Heavy Atom Count: 21
- Complexity: 300
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
Experimental Properties
- LogP: 3.80260
- PSA: 0
- Refractive Index: 1.609
- Boiling Point: 441.8°C at 760 mmHg
- Flash Point: 221°C
- Density: 1.09
phosphorane,ethylidenetriphenyl- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1052431-5g |
Ethylidenetriphenylphosphorane |
1754-88-7 | 95% | 5g |
$1135 | 2022-04-04 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY272138-5g |
Ethylidenetriphenylphosphorane |
1754-88-7 | ≥95% | 5g |
9400.0 |
phosphorane,ethylidenetriphenyl- Related Literature
-
V. Cerny Nat. Prod. Rep. 1994 11 419
-
2. Flash vacuum pyrolysis of stabilised phosphorus ylides. Part 6. Pyrolysis of substituted cinnamoyl ylides as a route to conjugated enynesR. Alan Aitken,Christine Boeters,John J. Morrison J. Chem. Soc. Perkin Trans. 1 1994 2473
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